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Compound of Interest

Compound Name: C.I. Mordant red 94

Cat. No.: B12377907 Get Quote

Despite a comprehensive search of scientific literature and commercial applications, C.I.
Mordant Red 94 does not have a documented application in the field of fluorescence

microscopy. This dye, also known by its Colour Index number C.I. 18841 and synonyms such

as Eriochrome Red G and Chrome Fast Red NL, is predominantly utilized as a mordant dye in

the textile and leather industries and as a complexometric indicator in chemical analysis.

Our in-depth investigation failed to uncover any established protocols, quantitative

fluorescence data, or application notes for the use of C.I. Mordant Red 94 in cellular or tissue

imaging. The fundamental spectroscopic properties required for fluorescence microscopy, such

as excitation and emission spectra, quantum yield, and photostability, are not available in the

public domain. This striking absence of data strongly suggests that C.I. Mordant Red 94 is not

a suitable or commonly used fluorophore for biological imaging applications.

The chemical structure of C.I. Mordant Red 94 is C17H14N5NaO7S.[1] While it is classified as

an azo dye, a class of compounds that can sometimes exhibit fluorescence, there is no specific

evidence to indicate that C.I. Mordant Red 94 possesses useful fluorescent properties for

microscopy.

Given the lack of any foundational scientific basis for the use of C.I. Mordant Red 94 in

fluorescence microscopy, it is not possible to provide the requested detailed application notes,

experimental protocols, quantitative data tables, or signaling pathway diagrams. The creation of

such materials would be purely speculative and without the necessary empirical support

required for scientific and research applications.
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Researchers, scientists, and drug development professionals seeking red fluorescent probes

for microscopy are advised to consider well-established and characterized dyes with proven

track records in biological imaging. A vast library of such fluorophores with extensive

documentation and established protocols is readily available from various commercial

suppliers.

Concluding Remarks
The inquiry into the use of C.I. Mordant Red 94 in fluorescence microscopy has highlighted a

significant information gap, or more likely, a non-application of this particular dye in this context.

The scientific community relies on validated and reproducible methods, and at present, C.I.
Mordant Red 94 does not meet this criterion for fluorescence imaging. Therefore, we are

unable to fulfill the request for detailed application notes and protocols for a non-documented

application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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